Cas no 1807013-13-3 (2-Aminomethyl-5-bromo-3-cyanobenzoic acid)

• Product Name: 2-Aminomethyl-5-bromo-3-cyanobenzoic acid
• CAS No: 1807013-13-3
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4946924
• Update Time: 2025-06-08

2-Aminomethyl-5-bromo-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-5-bromo-3-cyanobenzoic acid

• Inchi： 1S/C9H7BrN2O2/c10-6-1-5(3-11)8(4-12)7(2-6)9(13)14/h1-2H,4,12H2,(H,13,14)
• InChI Key： UTLUNYNKFRHLDX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(CN)=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-5-bromo-3-cyanobenzoic acid

Introduction to 2-Aminomethyl-5-bromo-3-cyanobenzoic acid (CAS No. 1807013-13-3)

2-Aminomethyl-5-bromo-3-cyanobenzoic acid, identified by the chemical compound code CAS No. 1807013-13-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a benzoic acid backbone with substituents including an amino group, a bromine atom, and a cyano group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Aminomethyl-5-bromo-3-cyanobenzoic acid contributes to its versatility in medicinal chemistry. The presence of the amino group (-NH₂) allows for further functionalization via amide bond formation, while the cyano group (-CN) can participate in nitrile chemistry, enabling diverse synthetic pathways. Additionally, the bromine substituent at the 5-position provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, 2-Aminomethyl-5-bromo-3-cyanobenzoic acid has been explored in several cutting-edge research areas. One notable application lies in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential applications in oncology, inflammation modulation, and neurodegenerative disease treatment. For instance, derivatives of this compound have been investigated for their ability to interact with specific biological targets, such as kinases and transcription factors, which are critical in disease pathogenesis.

Moreover, the compound has found utility in the synthesis of fluorescent probes and imaging agents. The combination of electron-withdrawing groups like the cyano and bromine atoms enhances the photophysical properties of the molecule, making it suitable for use in high-throughput screening assays and live-cell imaging techniques. These probes are invaluable tools for studying biological processes at the molecular level, providing insights that could lead to new diagnostic and therapeutic strategies.

Another emerging area where 2-Aminomethyl-5-bromo-3-cyanobenzoic acid is making strides is in materials science. Its ability to undergo controlled polymerization reactions has led to the development of advanced materials with tailored properties. For example, researchers have utilized this compound to create polymers with enhanced stability and biodegradability, which are promising candidates for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 2-Aminomethyl-5-bromo-3-cyanobenzoic acid itself is a testament to the ingenuity of modern synthetic chemistry. While multiple routes have been reported, recent advancements have focused on optimizing yield and purity through greener methodologies. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline the process, reducing both reaction times and environmental impact.

From a computational chemistry perspective, 2-Aminomethyl-5-bromo-3-cyanobenzoic acid serves as an excellent model system for studying electronic structure and reactivity. High-level quantum mechanical calculations have been performed to elucidate its molecular orbitals and understand how these contribute to its chemical behavior. Such studies not only enhance our fundamental understanding of organic chemistry but also aid in predicting reaction outcomes and designing more efficient synthetic strategies.

The pharmacokinetic properties of derivatives derived from 2-Aminomethyl-5-bromo-3-cyanobenzoic acid are also subjects of intense investigation. By modifying its structure, researchers aim to improve bioavailability, metabolic stability, and target specificity. Computational modeling tools predict how different substituents will influence these properties, guiding experimental efforts toward optimizing drug-like characteristics.

In conclusion,2-Aminomethyl-5-bromo-3-cyanobenzoic acid (CAS No. 1807013-13-3) represents a cornerstone compound in contemporary chemical research with far-reaching implications across multiple disciplines. Its unique structural features enable diverse applications in drug discovery, materials science,and analytical chemistry, underscoring its importance as both a research tool and a building block for innovation.